N-(2-hydroxy-2-(pyridin-2-yl)ethyl)-2-(2-methoxyethoxy)isonicotinamide

• IUPAC Name: N-(2-hydroxy-2-pyridin-2-ylethyl)-2-(2-methoxyethoxy)pyridine-4-carboxamide
• InChI: InChI=1S/C16H19N3O4/c1-22-8-9-23-15-10-12(5-7-18-15)16(21)19-11-14(20)13-4-2-3-6-17-13/h2-7,10,14,20H,8-9,11H2,1H3,(H,19,21)
• InChI Key: ICGSVQVRNCUVHC-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=NC=CC(=C1)C(=O)NCC(C2=CC=CC=N2)O
• Molecular Formula: C16H19N3O4
• Molecular Weight: 317.34 g/mol

Description

N-(2-hydroxy-2-(pyridin-2-yl)ethyl)-2-(2-methoxyethoxy)isonicotinamide, also known as HPOB, is a small molecule inhibitor that has been studied for its potential use in various scientific research applications.

Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis Techniques : Studies demonstrate various synthesis techniques for heterocyclic compounds, highlighting methods to manipulate the pyridine nucleus for developing new compounds. For example, the synthesis of 2-hydroxypyrazolo[1,5-a]pyridine through the reaction of ethyl 2-pyridylacetate with hydroxylamine-O-sulfonic acid, showcasing methods for functionalizing pyridine derivatives which may be applicable to the synthesis of the compound (Ochi et al., 1976).

• Chemical Properties and Tautomerism : The study of heterocyclic compounds also extends to understanding their chemical properties, such as tautomerism, which is crucial for predicting the behavior of compounds under different chemical conditions. This knowledge is essential for the application of these compounds in chemical synthesis and drug design.

Biochemical Applications

• Enzymatic Synthesis : The enzymatic synthesis of isoniazid from ethyl isonicotinate using hydrazine hydrate in a non-aqueous medium points to the potential for enzymatic methods to synthesize related compounds, offering a greener alternative to traditional chemical synthesis (Yadav et al., 2005).

Material Science Applications

• Hydrogelators : Pyridyl amides derived from isonicotinic acid have been found to act as efficient hydrogelators, indicating the potential of N-(2-hydroxy-2-(pyridin-2-yl)ethyl)-2-(2-methoxyethoxy)isonicotinamide in forming hydrogels, which could have applications in drug delivery systems and tissue engineering (Kumar et al., 2004).

Pharmacology and Medicinal Chemistry

• Antiviral Activity : The synthesis of functionalized pyrimidines from pyridone derivatives and their potential antiviral activity against retroviruses like HIV indicates the broad potential of pyridine derivatives in medicinal chemistry for developing new antiviral agents (Hocková et al., 2003).

Corrosion Inhibition

• N80 Steel Protection : The use of pyridine derivatives as corrosion inhibitors for N80 steel in acidic environments demonstrates the potential industrial application of these compounds in protecting materials against corrosion, which could extend to the use of N-(2-hydroxy-2-(pyridin-2-yl)ethyl)-2-(2-methoxyethoxy)isonicotinamide in similar contexts (Ansari et al., 2015).